
Application Notes and Protocols: Direct Yellow
44 in Inks and Coatings

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Direct Yellow 44

Cat. No.: B1360085 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Direct Yellow 44 (C.I.

29000) in the formulation of various inks and coatings. This document outlines the dye's key

properties, provides example formulations, and details experimental protocols for performance

evaluation.[1][2]

Introduction to Direct Yellow 44
Direct Yellow 44 is a water-soluble azo dye known for its vibrant yellow hue, good

lightfastness, and stability, making it a suitable colorant for a range of applications, including

inks and coatings.[2] Its chemical structure and properties allow for effective use in aqueous

systems.

Key Properties of Direct Yellow 44:
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Property Value Reference

C.I. Name Direct Yellow 44 [3]

C.I. Number 29000 [4]

CAS Number 8005-52-5 [3][5]

Molecular Formula C27H20N6Na2O8S [3]

Molecular Weight 634.53 g/mol [3]

Appearance Brown Powder [3]

Solubility in Water (90°C) 60 g/L [4][6]

Lightfastness (Scale 1-8) 5 [4]

Applications in Inks and Coatings
Direct Yellow 44 is primarily utilized in water-based formulations due to its solubility.[2] Its

applications span across various types of inks and coatings where a vibrant and lightfast yellow

color is desired.

Inks: Suitable for water-based inkjet inks, gravure printing inks, and specialty inks for paper

and board.[6]

Coatings: Can be incorporated into waterborne acrylic coatings, wood stains, and other

decorative or protective coatings.[2]

Illustrative Formulations
The following are example formulations for different applications. The concentration of Direct
Yellow 44 can be adjusted based on the desired color strength.

Table 1: Illustrative Water-Based Inkjet Ink Formulation
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Component Function
Example Concentration (%
w/w)

Direct Yellow 44 Colorant 1.0 - 5.0

Deionized Water Solvent 60.0 - 80.0

Diethylene Glycol Humectant/Co-solvent 10.0 - 20.0

Glycerol Humectant 5.0 - 10.0

Surfactant (e.g., Surfynol

series)
Wetting Agent 0.1 - 1.0

Biocide Preservative 0.1 - 0.5

Table 2: Illustrative Water-Based Gravure Ink Formulation

Component Function
Example Concentration (%
w/w)

Direct Yellow 44 Colorant 5.0 - 15.0

Water-soluble Acrylic Resin Binder 20.0 - 30.0

Deionized Water Solvent 40.0 - 60.0

Ethanol Co-solvent/Drying Agent 5.0 - 10.0

Defoamer Additive 0.1 - 0.5

Wax Emulsion Slip/Rub Resistance Agent 1.0 - 3.0

Table 3: Illustrative Waterborne Acrylic Coating Formulation
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Component Function
Example Concentration (%
w/w)

Direct Yellow 44 Colorant 0.5 - 3.0

Acrylic Emulsion Binder 40.0 - 50.0

Deionized Water Solvent 30.0 - 40.0

Coalescing Agent (e.g.,

Texanol)
Film Formation 1.0 - 3.0

Dispersant Pigment/Dye Stability 0.1 - 0.5

Rheology Modifier Thickener 0.2 - 1.0

Defoamer Additive 0.1 - 0.5

pH Adjuster (e.g., Ammonia) pH Control As needed to pH 8.0-9.0

Experimental Protocols
The following protocols describe standard methods for evaluating the performance of inks and

coatings containing Direct Yellow 44.

Ink and Coating Preparation Workflow
This workflow outlines the general steps for preparing water-based ink or coating formulations.
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Start: Define Formulation

Weigh Raw Materials
(Dye, Resin, Solvents, Additives)

Prepare Premix:
Dissolve Dye in Water/Co-solvents

Disperse/Mix:
Add Premix to Resin and other components

Adjust Properties:
(pH, Viscosity)

Filter Final Product

End: Ink/Coating Ready for Testing

Click to download full resolution via product page

Caption: General workflow for ink and coating preparation.

Viscosity Measurement
Objective: To determine the rheological properties of the ink or coating.

Method: Based on ASTM D2196 - Standard Test Methods for Rheological Properties of Non-

Newtonian Materials by Rotational Viscometer.
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Apparatus: Rotational viscometer (e.g., Brookfield type).

Procedure:

Calibrate the viscometer according to the manufacturer's instructions.

Place a sufficient amount of the ink or coating sample in a suitable container.

Equilibrate the sample to a constant temperature (typically 25 °C).

Select an appropriate spindle and rotational speed.

Immerse the spindle into the sample to the marked level.

Start the viscometer and allow the reading to stabilize.

Record the viscosity in centipoise (cP) or Pascal-seconds (Pa·s).

Repeat the measurement at different rotational speeds to assess shear-thinning behavior.

Lightfastness Testing
Objective: To evaluate the resistance of the color to fading upon exposure to light.

Method: Based on ISO 16474-2 - Paints and varnishes — Methods of exposure to laboratory

light sources — Part 2: Xenon-arc lamps.[7][8]

Apparatus: Xenon-arc weathering chamber.

Procedure:

Apply the ink or coating to a suitable substrate and allow it to dry/cure completely.

Place a portion of the sample in the xenon-arc chamber and mask a part of it to serve as an

unexposed reference.

Expose the sample to a controlled cycle of light and humidity as specified in the standard for

a predetermined duration.
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After exposure, remove the sample and compare the color of the exposed area to the

unexposed area.

Evaluate the color change using a grayscale rating (1-5, where 5 is no change) or

instrumental color measurement (ΔE*).

Adhesion Testing (for Coatings)
Objective: To assess the adhesion of the coating to the substrate.

Method: Based on ASTM D3359 - Standard Test Methods for Rating Adhesion by Tape Test.[9]

[10]

Apparatus: Cutting tool with multiple blades, pressure-sensitive tape.

Procedure (Method B - Cross-Cut):

Apply the coating to the substrate and allow it to cure completely.

Using the cutting tool, make a series of parallel cuts through the coating to the substrate.

Make a second series of cuts perpendicular to the first, creating a cross-hatch pattern.

Brush the area lightly to remove any detached flakes.

Apply the pressure-sensitive tape firmly over the cross-hatched area.

Rapidly pull the tape off at a 180° angle.

Examine the grid area and classify the adhesion according to the ASTM scale (5B: no

detachment, to 0B: more than 65% detachment).

Logical Relationship for Performance Evaluation
The following diagram illustrates the relationship between formulation parameters and

performance characteristics.
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Caption: Influence of formulation on performance.

Safety and Handling
Direct Yellow 44 should be handled in accordance with good laboratory practices. It is

advisable to wear appropriate personal protective equipment (PPE), including gloves and

safety glasses. Avoid creating dust. For detailed safety information, refer to the Safety Data

Sheet (SDS).

Conclusion
Direct Yellow 44 is a versatile colorant for water-based ink and coating applications. Its

performance is highly dependent on the overall formulation. The protocols provided herein offer

a standardized approach to evaluating key performance metrics, enabling researchers and

formulators to optimize their systems for specific end-use requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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